2-​Methylaziridine (Propylenimine)

• CAS No.: 75-55-8
• Product Name: 2-​Methylaziridine (Propylenimine)
• Molecular Formula: C3H7N
• Molecular Weight: 57.09 g/mol
• IUPAC Name: 2-methylaziridine
• Standard InChI: InChI=1S/C3H7N/c1-3-2-4-3/h3-4H,2H2,1H3
• Standard InChIKey: OZDGMOYKSFPLSE-UHFFFAOYSA-N
• SMILES: CC1CN1
• Canonical SMILES: CC1CN1
• Boiling Point: 151 to 153 °F at 760 mm Hg (EPA, 1998); 67.0 °C; 67 °C; 152°F
• Colorform: Colorless, oily liquid
• Density: 0.8039 to 0.807 at 77 °F (EPA, 1998); 0.8039-0.8070 at 25 °C/25 °C; Relative density (water = 1): 0.8; 0.8039-0.807 at 77°F; 0.80
• Flash Point: 25 °F (EPA, 1998); -3.9 °C, closed cup; -18 °C c.c.; 25°F
• Melting Point: -85 °F (EPA, 1998); -65.0 °C; -65 °C; -63 °C; -85°F
• Physical Description: Propyleneimine, stabilized appears as a clear colorless liquid with an ammonia-like odor. Flash point 25°F. Toxic by ingestion, inhalation and through skin absorption. Less dense than water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Used as an organic intermediate.; Liquid; COLOURLESS OILY FUMING LIQUID WITH PUNGENT ODOUR.; Colorless, oily liquid with an ammonia-like odor.
• Description: 2-Methylaziridine is a member of aziridines.; Propyleneimine, stabilized appears as a clear colorless liquid with an ammonia-like odor. Flash point 25°F. Toxic by ingestion, inhalation and through skin absorption. Less dense than water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Used as an organic intermediate.; 1,2-Propyleneimine is used as an intermediate in the paper, textile, rubber, and pharmaceutical industries. 1,2-Propyleneimine is severely irritating to the eyes and upper respiratory tract from acute (short-term) inhalation exposure in humans. Headaches, dizziness, nausea, bronchitis, shortness of breath, and edema of the lungs have also been reported in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-propyleneimine in humans. Animal studies have reported effects on the kidneys, blood, and gastrointestinal system from chronic inhalation and oral exposure to 1,2-propyleneimine. Animal studies have reported tumors of the mammary glands and intestines, leukemia, and other tumor types from oral exposure to 1,2-propyleneimine. The International Agency for Research on Cancer (IARC) has classified 1,2-propyleneimine as a Group 2B, possible human carcinogen. EPA has not classified 1,2-propyleneimine for carcinogenicity.
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); 17.51 M; In water, miscible in all proportions; Soluble in ethanol; Soluble in most organic solvents; Solubility in water: miscible; Miscible
• Synonyms: 2-Methylethylenimine; 1,2-Propylenimine; DL-2-Methylaziridine; NSC 20655
• Vapor Density: 2 (EPA, 1998) (Relative to Air); 2.0 (Air = 1); Relative vapor density (air = 1): 2.0; 2
• Vapor Pressure: 112 mm Hg at 68 °F (EPA, 1998); 139.99 mmHg; 140 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 14.9; 112 mmHg
• PubChem Compound: 6377
• Last Modified: Nov 11 2021